Cas no 1806794-81-9 (3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806794-81-9
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4853278
• Update Time: 2025-09-23

3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-1-5-7(13)6(8(10)11)4(2-12)3-14-5/h3,8H,1,13H2
• InChI Key： KDJPDTFARYSZKW-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(C#N)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1806794-81-9)

3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1806794-81-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in pyridine-based compounds like 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine is driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential to act as a precursor for small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug design to improve pharmacokinetic profiles.

In the agrochemical sector, 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine is explored for its role in developing next-generation pesticides and herbicides. The cyano and chloromethyl moieties contribute to its bioactivity, enabling interactions with pest-specific biological pathways. This aligns with the global push for sustainable agriculture, where efficient and environmentally friendly solutions are paramount.

From a synthetic chemistry perspective, the compound’s multifunctional pyridine core offers diverse modification opportunities. Chemists leverage its amino and chloromethyl groups for selective derivatization, enabling the creation of libraries for high-throughput screening. Such approaches are pivotal in fragment-based drug discovery, a trending methodology to identify lead compounds faster.

The demand for CAS No. 1806794-81-9 has surged due to its relevance in AI-driven drug discovery platforms. These platforms utilize machine learning to predict molecular interactions, and compounds like this pyridine derivative provide rich data for training algorithms. This intersection of chemistry and technology addresses common user queries about how AI is revolutionizing chemical research.

Quality and purity are critical for 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine, especially in regulated industries. Analytical techniques such as HPLC and NMR are employed to ensure batch consistency, a topic frequently searched by quality control professionals. Suppliers often highlight compliance with ISO standards to meet client expectations.

Environmental considerations also play a role in its applications. The difluoromethyl group’s stability reduces the risk of harmful degradation products, aligning with green chemistry principles. This aspect resonates with users researching eco-friendly chemical synthesis methods.

In summary, 3-Amino-2-(chloromethyl)-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1806794-81-9) exemplifies innovation in chemical research. Its multifaceted utility across pharmaceuticals, agrochemicals, and computational chemistry underscores its importance in addressing contemporary scientific challenges while adhering to sustainability goals.